Cas no 2172462-11-0 (benzyl N-({2-hydroxybicyclo2.2.1heptan-1-yl}methyl)carbamate)

• Product Name: benzyl N-({2-hydroxybicyclo2.2.1heptan-1-yl}methyl)carbamate
• CAS No: 2172462-11-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6276524
• PubChem ID: 165529685
• Update Time: 2025-05-26

benzyl N-({2-hydroxybicyclo2.2.1heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({2-hydroxybicyclo2.2.1heptan-1-yl}methyl)carbamate
• benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate
• EN300-1478262
• 2172462-11-0

• Inchi： 1S/C16H21NO3/c18-14-8-13-6-7-16(14,9-13)11-17-15(19)20-10-12-4-2-1-3-5-12/h1-5,13-14,18H,6-11H2,(H,17,19)
• InChI Key： XSGYXGHPZZCYEJ-UHFFFAOYSA-N
• SMILES： OC1CC2CCC1(CNC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-({2-hydroxybicyclo2.2.1heptan-1-yl}methyl)carbamate

Introduction to Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate (CAS No. 2172462-11-0)

Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate, identified by its CAS number 2172462-11-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural framework of this molecule incorporates a bicyclic system, specifically a 2-hydroxybicyclo[2.2.1]heptan-1-yl moiety, which contributes to its unique chemical properties and potential applications.

The bicyclic structure of Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate is derived from a natural product scaffold, which has been extensively studied for its pharmacological effects. The presence of a hydroxyl group in the bicyclic ring enhances the compound's reactivity and solubility, making it a valuable intermediate in the synthesis of more complex molecules. This feature has garnered attention from researchers exploring novel drug candidates and biochemical probes.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention in several diseases. The specific arrangement of atoms in Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate suggests potential applications in the treatment of neurological disorders, inflammatory conditions, and other metabolic diseases.

One of the most compelling aspects of this compound is its structural similarity to natural products that have demonstrated significant biological activity. For instance, derivatives of bicyclic structures have been shown to interact with biological targets in ways that modulate cellular processes. The hydroxyl group in the bicyclic ring can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity in drug design. This characteristic makes Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the laboratory. The use of molecular modeling techniques has revealed that Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate may have potential as an inhibitor of enzymes involved in pain signaling pathways. This finding aligns with ongoing research efforts aimed at developing novel analgesics with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the carbamate functional group and the manipulation of the bicyclic system require precise control over reaction conditions to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize readily available starting materials, making it feasible to produce this compound on a larger scale for further studies.

In addition to its potential therapeutic applications, Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate has been explored as a tool compound in biochemical research. Its unique structure allows researchers to probe enzyme mechanisms and interactions using spectroscopic and crystallographic techniques. Such studies contribute valuable insights into the development of new drugs by providing detailed information about molecular recognition processes.

The field of drug discovery is constantly evolving, with new methodologies and technologies emerging at a rapid pace. The use of combinatorial chemistry and high-throughput screening has accelerated the identification of lead compounds like Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate that exhibit promising biological activity. These approaches have enabled researchers to screen thousands of compounds simultaneously, increasing the likelihood of discovering novel therapeutic agents.

As our understanding of disease mechanisms improves, so does our ability to design targeted therapies based on rational drug design principles. The structural features of Benzyl N-({2-hydroxybicyclo[2.2.1]heptan-1-yl}methyl)carbamate make it an attractive candidate for further development as a drug candidate or as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

In conclusion, Benzyl N-({cas no2172462110}benzyl N-{(cas no2172462110}bicyclo[cas no2172462110]heptan-cas no2172462110cas no2172462110})cas no2172462110)carbamate (CAS No.2172462110) is a compound with significant potential in pharmaceutical research and development.
It combines structural complexity with functional diversity
that makes it valuable for both medicinal chemistry applications
and biochemical investigations.
The ongoing research into this compound
is expected to contribute
to advancements in drug discovery
and provide new insights into disease mechanisms.